Cas no 1600-66-4 (1,3-bis[(morpholin-4-yl)methyl]imidazolidine-2-thione)

• Product Name: 1,3-bis[(morpholin-4-yl)methyl]imidazolidine-2-thione
• CAS No: 1600-66-4
• MF: C₁₃H₂₄N₄O₂S
• MW: 300.420261383057
• CID: 178866
• PubChem ID: 240912
• Update Time: 2025-09-28

1,3-bis[(morpholin-4-yl)methyl]imidazolidine-2-thione Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinethione,1,3-bis(4-morpholinylmethyl)-
• 1,3-bis(morpholin-4-ylmethyl)imidazolidine-2-thione
• 1,3-bis-morpholin-4-ylmethyl-imidazolidine-2-thione
• AC1Q7F1Y
• AH-034
• CTK4D0315
• HMS1674G17
• N,N'-Dimorpholinomethyl-imidazolidin-2-thion
• NSC47863
• Oprea1_362002
• 1,3-bis[(morpholin-4-yl)methyl]imidazolidine-2-thione
• 1,3-bis(morpholinomethyl)imidazolidine-2-thione
• SCHEMBL3589346
• NSC-47863
• AKOS000511640
• AH-034/32855034
• F0347-0858
• 2-Imidazolidinethione, 1,3-bis(4-morpholinylmethyl)-
• DTXSID90286816
• 1600-66-4
• 1,3-bis(4-morpholinylmethyl)-2-imidazolidinethione
• BRD-K39191128-001-02-0

• Inchi： 1S/C13H24N4O2S/c20-13-16(11-14-3-7-18-8-4-14)1-2-17(13)12-15-5-9-19-10-6-15/h1-12H2
• InChI Key： ACVHCNQDPAFJCU-UHFFFAOYSA-N
• SMILES： S=C1N(CN2CCOCC2)CCN1CN1CCOCC1

Computed Properties

• Exact Mass: 300.16222
• Monoisotopic Mass: 300.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.5Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 492.9°Cat760mmHg
• Flash Point: 251.9°C
• Refractive Index: 1.632
• PSA: 31.42
• LogP: -0.78010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 1,3-bis[(morpholin-4-yl)methyl]imidazolidine-2-thione

1,3-Bis[(Morpholin-4-yl)Methyl]Imidazolidine-2-Thione: A Comprehensive Overview

1,3-Bis[(Morpholin-4-yl)Methyl]Imidazolidine-2-Thione (CAS No. 1600-66-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure featuring a thione group and two morpholinyl substituents, has garnered attention due to its potential applications in drug design and as a versatile building block in organic synthesis. Recent studies have highlighted its role in the development of bioactive compounds, particularly in the context of enzyme inhibition and receptor modulation.

The core structure of imidazolidine-2-thione serves as a scaffold for various functional groups, making it an attractive target for medicinal chemists. The substitution at the 1 and 3 positions with morpholinylmethyl groups introduces additional complexity and functionality. Morpholine, a heterocyclic amine, is known for its ability to enhance solubility and stability in biological systems. This combination makes 1,3-bis[(morpholin-4-yl)methyl]imidazolidine-2-thione a promising candidate for exploring new therapeutic agents.

Recent research has focused on the synthesis and characterization of this compound. Advanced techniques such as X-ray crystallography have provided insights into its three-dimensional structure, which is critical for understanding its interactions with biological targets. Computational studies have also been employed to predict its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are essential for drug development.

In terms of applications, 1,3-bis[(morpholin-4-yl)methyl]imidazolidine-2-thione has been investigated as a precursor for constructing more complex molecules. Its thione group can undergo various transformations, such as reduction to form imidazolidine thiol or further substitution reactions to introduce additional functionalities. These reactions are often carried out under mild conditions, making the compound suitable for large-scale synthesis.

One of the most exciting developments involves the use of this compound in medicinal chemistry. Researchers have explored its ability to inhibit key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of 1,3-bis[(morpholin-4-yl)methyl]imidazolidine-2-thione can modulate the activity of histone deacetylases (HDACs), which are implicated in epigenetic regulation and cancer progression.

Moreover, the compound's structural versatility has led to its use in the design of ligands for G-protein coupled receptors (GPCRs). These receptors are major targets for drug discovery due to their involvement in numerous physiological processes. By modifying the morpholine substituents or introducing additional groups at specific positions on the imidazolidine ring, researchers can fine-tune the compound's affinity and selectivity for different receptor subtypes.

Another area of interest is the evaluation of 1,3-bis[(morpholin-4-yl)methyl]imidazolidine-2-thione as a potential anti-inflammatory agent. Inflammation plays a central role in many chronic diseases, including arthritis and cardiovascular disorders. Preclinical studies have demonstrated that certain derivatives exhibit potent anti-inflammatory activity by inhibiting pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6).

The synthesis of this compound typically involves multi-step processes that require careful optimization to achieve high yields and purity. Common approaches include nucleophilic substitution reactions or cyclization strategies that exploit the reactivity of thioamide intermediates. The use of environmentally friendly reagents and catalysts has also become a focus in recent years to align with green chemistry principles.

In conclusion, 1,3-bis[(morpholin-4-yl)methyl]imidazolidine-2-thione (CAS No. 1600-66-4) is a multifaceted compound with wide-ranging applications in organic synthesis and drug discovery. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel therapeutic agents. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing medical science.